Cas no 689739-62-6 (ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate
• CAS No: 689739-62-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6438142
• PubChem ID: 12981950
• Update Time: 2025-06-08

ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate
• 5-Oxazolecarboxylic acid, 2-(aminomethyl)-4-methyl-, ethyl ester
• Ethyl 2-(aminomethyl)-4-methyloxazole-5-carboxylate

• Inchi： 1S/C8H12N2O3/c1-3-12-8(11)7-5(2)10-6(4-9)13-7/h3-4,9H2,1-2H3
• InChI Key： NBWZWLBCAXVBRS-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=C(C)N=C1CN

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±30.0 °C(Predicted)
• pka: 7.40±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate

Professional Introduction to Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate (CAS No. 689739-62-6)

Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate (CAS No. 689739-62-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole family, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of an aminomethyl substituent and a carboxylate ester group at specific positions on the oxazole core imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and material science.

The structural features of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate make it an intriguing molecule for medicinal chemists. The aminomethyl group serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores or bioactive moieties. This flexibility is particularly valuable in the design of novel therapeutic agents targeting complex biological pathways. Additionally, the ester functionality at the 5-position can be hydrolyzed under specific conditions to yield a corresponding carboxylic acid derivative, which may exhibit enhanced solubility or bioavailability in biological systems.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate positions it as a potential scaffold for developing new drugs with improved efficacy and reduced side effects. For instance, studies have shown that oxazole-based compounds can interact with biological targets such as enzymes and receptors, modulating their activity in a controlled manner.

The synthesis of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the aminomethyl group typically requires nucleophilic substitution reactions, while the formation of the ester group can be achieved through esterification or transesterification processes. These synthetic strategies are well-documented in the literature and can be adapted to produce derivatives with tailored properties.

The pharmacological potential of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors, which are often implicated in diseases such as cancer and inflammation. Preliminary results suggest that this compound may exhibit inhibitory activity against these targets, although further studies are needed to fully elucidate its mechanism of action.

The chemical stability of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate under different conditions is another critical aspect that has been examined. The compound's solubility profile, thermal stability, and resistance to hydrolysis have been studied to ensure its suitability for pharmaceutical applications. These properties are essential for formulating stable drug products that maintain efficacy throughout storage and administration.

The role of computational chemistry in optimizing the design of Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, providing valuable insights into the compound's pharmacological behavior. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently.

In conclusion, Ethyl 2-(aminomethyl)-4-methyl-1,3-oxazole-5-carboxylate (CAS No. 689739-62-6 strong>) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.